Cas no 64736-58-9 (4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester)

• Product Name: 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester
• CAS No: 64736-58-9
• MF: C₆H₆Cl₂N₂O₂
• MW: 209.030039310455
• CID: 1115388
• PubChem ID: 54398599
• Update Time: 2025-10-29

4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester
• Ethyl 4,5-dichloroimidazole-2-carboxylate
• 64736-58-9
• Ethyl4,5-dichloro-1h-imidazole-2-carboxylate
• SCHEMBL2821727
• 1H-Imidazole-2-carboxylic acid, 4,5-dichloro-, ethyl ester
• MFCD20922137
• VLUBCRVJZVBQGI-UHFFFAOYSA-N
• Ethyl 4,5-dichloro-1h-imidazole-2-carboxylate

• Inchi： 1S/C6H6Cl2N2O2/c1-2-12-6(11)5-9-3(7)4(8)10-5/h2H2,1H3,(H,9,10)
• InChI Key： VLUBCRVJZVBQGI-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(=O)OCC)N1)Cl

Computed Properties

• Exact Mass: 207.981
• Monoisotopic Mass: 207.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.5

Additional information on 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester

Introduction to 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester (CAS No: 64736-58-9)

4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester, identified by the chemical compound code CAS No: 64736-58-9, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the imidazole derivative family, a class of heterocyclic compounds renowned for their diverse biological activities and structural versatility. The presence of two chlorine atoms at the 4 and 5 positions, along with an ethyl ester group at the 2-position, imparts unique reactivity and functional properties that make it a valuable building block in synthetic chemistry.

The structure of 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester features a six-membered aromatic ring containing two nitrogen atoms, which is characteristic of imidazole derivatives. The chlorine substituents enhance electrophilic character at the 4 and 5 positions, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular frameworks. The ethyl ester group at the 2-position provides a removable acyl group, allowing for further functionalization via hydrolysis or transesterification reactions. These features make it an indispensable intermediate in the synthesis of various pharmacologically active compounds.

In recent years, 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester has garnered attention in the development of novel therapeutic agents. Its structural motif is closely related to several known bioactive molecules, including antiviral, antibacterial, and anticancer agents. The chlorine atoms serve as handles for further derivatization, enabling chemists to tailor the compound’s properties for specific biological targets. For instance, modifications at these positions can influence binding affinity to enzymes or receptors, thereby modulating drug efficacy and selectivity.

One of the most compelling applications of 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By incorporating this intermediate into drug candidates, researchers can design molecules that selectively inhibit aberrant kinase activity. Recent studies have demonstrated its utility in generating potent inhibitors targeting tyrosine kinases and serine/threonine kinases. The ability to modify both the chlorinated imidazole core and the ester group allows for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability.

The pharmaceutical industry has also explored 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester as a precursor in antiviral drug development. Imidazole derivatives have shown promise in inhibiting viral replication by targeting essential viral enzymes or proteins. For example, compounds structurally related to this intermediate have been investigated for their potential against RNA viruses such as influenza and coronaviruses. The chlorine atoms provide opportunities for covalent bonding with viral targets, enhancing drug interactions and improving therapeutic outcomes.

Beyond pharmaceuticals, 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester finds utility in agrochemical applications. Its structural framework is similar to several herbicides and fungicides that disrupt microbial or plant metabolic pathways. By leveraging its reactivity, chemists can develop novel crop protection agents with improved efficacy and environmental safety profiles. The versatility of this intermediate allows for the creation of compounds that target specific enzymatic pathways in pests or weeds while minimizing harm to beneficial organisms.

The synthesis of 4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester typically involves multi-step organic reactions starting from readily available precursors such as imidazole or its derivatives. Key synthetic strategies include chlorination at the 4 and 5 positions followed by esterification at the 2-position. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste generation and energy consumption. These innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion,4,5-dichloro-1H-Imidazole-2-carboxylic acid ethyl ester (CAS No: 64736-58-9) is a versatile intermediate with broad applications across multiple industries. Its unique structural features make it an invaluable tool for synthesizing biologically active compounds ranging from therapeutics to agrochemicals. As research continues to uncover new therapeutic targets and sustainable synthetic methodologies,this compound will undoubtedly remain at the forefront of chemical innovation, driving advancements in medicine and agriculture.